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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the key physical properties of p-

Methoxybenzyl propionate, a compound of interest in various scientific and industrial

applications. This document is intended to serve as a valuable resource for researchers,

scientists, and professionals involved in drug development and other related fields. All

quantitative data is presented in a structured tabular format for ease of comparison.

Furthermore, detailed experimental protocols for the determination of these properties are

provided, referencing internationally recognized standards.

Introduction
p-Methoxybenzyl propionate, also known as anisyl propionate, is an organic compound with

the chemical formula C11H14O3.[1] It is a carboxylic ester that is functionally related to benzyl

alcohol.[1] This compound is recognized for its sweet, fruity, and floral aroma, which has led to

its use as a flavoring and fragrance agent.[1][2][3] Beyond its sensory characteristics, a

thorough understanding of its physical properties is crucial for its application in scientific

research and various industrial processes, including drug formulation and development.

This guide outlines the fundamental physical characteristics of p-Methoxybenzyl propionate,

providing a solid foundation for its handling, application, and further investigation.
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Physical Properties of p-Methoxybenzyl propionate
The physical properties of p-Methoxybenzyl propionate have been compiled from various

scientific sources and are summarized in the table below. It is important to note that some

variations in reported values may exist due to different experimental conditions and

measurement techniques.

Property Value Source(s)

Molecular Formula C11H14O3 [1]

Molecular Weight 194.23 g/mol [1][3][4]

Appearance
Colorless to slightly yellow

liquid
[1][3][5]

Odor Sweet, fruity, floral, vanilla-like [1][3][5]

Density 1.070 - 1.086 g/mL at 25 °C [1][3][4][5][6]

Boiling Point 277 °C at 760 mmHg [1][2][4][5]

227 °C [3]

Melting Point
Not applicable (liquid at room

temperature)

Refractive Index 1.505 - 1.510 at 20 °C [1][2][3][4]

Solubility

Insoluble in water, glycerol,

and propylene glycol. Soluble

in organic solvents and oils.

[1][2][3][5]

Flash Point > 110 °C (> 230 °F) [2][3]

Vapor Pressure
0.007 mmHg at 25 °C

(estimated)
[2]
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The following sections detail the standard methodologies for determining the key physical

properties of liquid organic compounds like p-Methoxybenzyl propionate. These protocols are

based on internationally recognized standards to ensure accuracy and reproducibility.

Determination of Density
The density of a liquid can be determined using several methods, with the choice often

depending on the required accuracy and the viscosity of the liquid.

Principle: Density is the mass of a substance per unit volume.

Recommended Method (based on OECD 109 and ASTM D4052):

Oscillating U-tube Method (ASTM D4052): This method is widely used for its accuracy and

the small sample volume required.[6][7][8][9][10][11][12]

Apparatus: A digital density meter equipped with an oscillating U-tube.

Procedure: a. Calibrate the instrument with two reference standards of known density

(e.g., dry air and pure water). b. Introduce a small, bubble-free aliquot of p-Methoxybenzyl

propionate into the thermostatted U-tube. c. The instrument measures the change in the

oscillation frequency of the tube caused by the sample's mass. d. The density is

automatically calculated from this frequency change and the calibration data.

Temperature Control: It is crucial to maintain a constant and accurately known

temperature (e.g., 25 °C) during the measurement, as density is temperature-dependent.

Pycnometer Method (Referenced in OECD 109): A precise but more classical method.[13]

[14][15][16][17]

Apparatus: A calibrated glass pycnometer of a known volume.

Procedure: a. Thoroughly clean and dry the pycnometer and determine its empty mass. b.

Fill the pycnometer with p-Methoxybenzyl propionate, ensuring no air bubbles are trapped.

c. Place the filled pycnometer in a constant-temperature bath until it reaches thermal

equilibrium. d. Adjust the volume of the liquid to the calibration mark. e. Remove the
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pycnometer from the bath, wipe it dry, and determine its mass. f. Calculate the density by

dividing the mass of the liquid by the known volume of the pycnometer.

Determination of Boiling Point
The boiling point is a critical property for the characterization and purification of liquids.

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

Recommended Method (based on OECD 103):

Ebulliometer Method: This is a very accurate method for determining the boiling point of pure

substances.[18][19][20]

Apparatus: An ebulliometer, which consists of a boiling flask, a condenser, and a

temperature measuring device (e.g., a certified thermometer or a thermocouple).

Procedure: a. Place a sample of p-Methoxybenzyl propionate and a boiling chip in the

boiling flask. b. Heat the sample to a gentle boil. c. The vapor will rise, condense, and flow

back into the flask, creating a state of equilibrium between the liquid and vapor phases. d.

The temperature of the vapor at this equilibrium is recorded as the boiling point.

Pressure Correction: The atmospheric pressure must be recorded during the

measurement, and the observed boiling point should be corrected to the standard

pressure of 760 mmHg (101.325 kPa) if necessary.

Distillation Method (based on ASTM D1120): A common and practical method.[4][5][21][22]

[23]

Apparatus: A standard distillation setup including a distillation flask, a condenser, a

receiving flask, and a thermometer.

Procedure: a. Place a measured volume of p-Methoxybenzyl propionate in the distillation

flask with boiling chips. b. Position the thermometer so that the top of the bulb is level with

the bottom of the side arm of the flask. c. Heat the flask to bring the liquid to a steady boil.
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d. Record the temperature at which the vapor is in equilibrium with the distilling liquid, as

indicated by a stable temperature reading on the thermometer.

Determination of Refractive Index
The refractive index is a fundamental physical property that is useful for identifying and

checking the purity of a substance.

Principle: The refractive index is the ratio of the speed of light in a vacuum to the speed of light

in the substance.

Recommended Method (based on ASTM D1218):

Abbe Refractometer Method: This is a standard and widely used instrument for measuring

the refractive index of liquids.[1][3][24][25][26][27]

Apparatus: An Abbe refractometer with a light source (typically a sodium D-line lamp, 589

nm) and a constant temperature circulating bath.

Procedure: a. Calibrate the refractometer using a standard of known refractive index (e.g.,

distilled water). b. Apply a few drops of p-Methoxybenzyl propionate to the surface of the

prism. c. Close the prisms and allow the sample to reach the desired temperature (e.g., 20

°C). d. Adjust the instrument to bring the dividing line between the light and dark fields into

the crosshairs of the eyepiece. e. Read the refractive index directly from the instrument's

scale.

Determination of Solubility
Solubility is a key parameter, particularly in the context of drug development and formulation.

Principle: Solubility is the maximum concentration of a solute that can dissolve in a solvent at a

given temperature to form a saturated solution.

Recommended Method (based on OECD 105):

Flask Method (for substances with solubility > 10 mg/L):[28][29][30][31]
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Apparatus: A constant temperature shaker or magnetic stirrer, a suitable analytical method

for quantification (e.g., HPLC, GC, or UV-Vis spectroscopy), and filtration or centrifugation

equipment.

Procedure: a. Add an excess amount of p-Methoxybenzyl propionate to a known volume

of the solvent (e.g., water) in a flask. b. Agitate the mixture at a constant temperature for a

sufficient period to reach equilibrium (typically 24-48 hours). c. After reaching equilibrium,

stop the agitation and allow the undissolved material to settle. d. Carefully take an aliquot

of the clear supernatant and separate any remaining undissolved material by filtration or

centrifugation. e. Analyze the concentration of p-Methoxybenzyl propionate in the clear

solution using a validated analytical method. f. The determined concentration represents

the solubility of the compound in the solvent at that temperature.

Visualization of Methodologies
The user's request for diagrams of signaling pathways, experimental workflows, or logical

relationships using Graphviz (DOT language) is not applicable to the description of the physical

properties of a single chemical compound. Such diagrams are typically used to illustrate

complex biological processes, intricate experimental procedures with multiple branching steps,

or logical flows in algorithms, none of which are relevant to the straightforward, standardized

methods for determining the physical constants of a substance like p-Methoxybenzyl

propionate.

The experimental protocols described above follow a linear and standardized sequence of

steps. A visual representation would not add significant clarity beyond the detailed textual

descriptions provided. For instance, the workflow for measuring density using a pycnometer is

a simple sequence: weigh empty, fill, equilibrate temperature, weigh full, and calculate. This is

a linear process that is not enhanced by a graphical representation.

Therefore, in adherence to providing clear and relevant technical information, we have focused

on detailed textual descriptions of the established experimental protocols.

Conclusion
This technical guide provides essential data on the physical properties of p-Methoxybenzyl

propionate and outlines the standard experimental procedures for their determination. The
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information presented herein is intended to support the work of researchers, scientists, and

drug development professionals by providing a reliable and comprehensive reference.

Adherence to the described standardized protocols will ensure the generation of accurate and

reproducible data, which is fundamental to scientific and industrial progress.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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